Cas no 6377-82-8 (Morpholine, hydrobromide)

• Product Name: Morpholine, hydrobromide
• CAS No: 6377-82-8
• MF: C₄H₁₀BrNO
• MW: 168.03230047226
• CID: 425745
• PubChem ID: 12196067
• Update Time: 2025-09-25

Morpholine, hydrobromide Chemical and Physical Properties

Names and Identifiers

• Morpholine, hydrobromide
• morpholine;hydrobromide
• DTXSID00479979
• MFCD22005717
• 6377-82-8
• AS-84396
• M3285
• morpholine hydrobromide
• F81791

• Inchi： 1S/C4H9NO.BrH/c1-3-6-4-2-5-1;/h5H,1-4H2;1H
• InChI Key： BVJOXYJFOYNQRB-UHFFFAOYSA-N
• SMILES： Br.O1CCNCC1

Computed Properties

• Exact Mass: 166.99500
• Monoisotopic Mass: 166.99458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 34.5
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• PSA: 21.26000
• LogP: 0.89310

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines

Additional information on Morpholine, hydrobromide

Morpholine, Hydrobromide (CAS No. 6377-82-8): A Comprehensive Overview in Modern Chemical and Pharmaceutical Research

Morpholine, hydrobromide, identified by its unique Chemical Abstracts Service (CAS) number 6377-82-8, is a compound of significant interest in the realms of chemical biology and pharmaceutical development. This introduction delves into the multifaceted applications, structural characteristics, and recent advancements in research involving this compound.

The molecular structure of Morpholine, hydrobromide consists of a morpholine ring substituted with a hydrobromide ion. Morpholine itself is an organic compound featuring an oxygen atom and two nitrogen atoms in its heterocyclic ring, making it a versatile scaffold for various chemical modifications. The hydrobromide salt form enhances its solubility and stability, which are critical factors in pharmaceutical formulations.

In recent years, Morpholine, hydrobromide has garnered attention for its role as an intermediate in the synthesis of active pharmaceutical ingredients (APIs). Its structural properties allow it to act as a chelating agent and a ligand in coordination chemistry, facilitating the development of novel catalysts and metal complexes. These complexes have shown promise in catalyzing various organic transformations, thereby improving the efficiency of synthetic pathways.

One of the most compelling areas of research involving Morpholine, hydrobromide is its application in drug discovery and development. The morpholine moiety is frequently incorporated into therapeutic molecules due to its ability to enhance bioavailability and metabolic stability. Recent studies have highlighted its presence in several investigational drugs targeting neurological disorders, where it contributes to improved pharmacokinetic profiles.

Moreover, the pharmaceutical industry has leveraged the unique properties of Morpholine, hydrobromide to develop novel antimicrobial agents. The compound’s ability to disrupt bacterial cell membranes and interfere with essential metabolic pathways has made it a valuable component in formulations designed to combat resistant strains of bacteria. This aligns with the global effort to address the growing challenge of antibiotic resistance.

The synthesis of derivatives from Morpholine, hydrobromide has also been a focus of academic research. By modifying the morpholine ring or introducing additional functional groups, scientists have generated libraries of compounds with diverse biological activities. These derivatives are being evaluated for their potential in treating conditions such as inflammation, pain, and cardiovascular diseases.

In the realm of materials science, Morpholine, hydrobromide has found applications in the development of functional polymers and coatings. Its incorporation into polymer matrices enhances thermal stability and chemical resistance, making it suitable for high-performance materials used in industrial and aerospace applications.

The environmental impact of using Morpholine, hydrobromide has also been studied extensively. Research indicates that when properly disposed of, it does not pose significant risks to aquatic ecosystems. However, efforts are ongoing to develop more sustainable synthetic routes that minimize waste generation and energy consumption.

Future directions in research on Morpholine, hydrobromide include exploring its potential in nanotechnology and green chemistry. The compound’s ability to form stable complexes with metal nanoparticles suggests its utility in developing next-generation catalysts for sustainable organic synthesis. Additionally, its role as a building block for biodegradable polymers aligns with the growing demand for environmentally friendly materials.

In conclusion, Morpholine, hydrobromide (CAS No. 6377-82-8) is a compound with far-reaching applications across multiple domains of chemical research. Its versatility as an intermediate in drug synthesis, a component in antimicrobial agents, and a modifier in materials science underscores its importance. As research continues to uncover new possibilities for this compound, its role in advancing scientific and technological innovations is set to expand further.